Cas no 1805477-21-7 (2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde group and cyano substitution, making it a versatile intermediate in organic synthesis. Its trifluoromethyl and difluoromethyl groups enhance electron-withdrawing properties, facilitating nucleophilic substitution and cross-coupling reactions. The compound’s structural features are advantageous for constructing heterocyclic frameworks, particularly in agrochemical and pharmaceutical applications. The aldehyde functionality allows for further derivatization, while the fluorinated moieties improve metabolic stability and lipophilicity in target molecules. This compound is particularly useful in the development of fluorinated bioactive compounds, offering precise control over reactivity and selectivity in synthetic pathways.

2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde structure

1805477-21-7 structure

Product Name:2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

CAS No:1805477-21-7

MF:C₉H₃F₅N₂O

MW:250.124939203262

CID:4881055

Update Time:2025-05-27

2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
- Inchi： 1S/C9H3F5N2O/c10-8(11)4-2-16-6(1-15)5(3-17)7(4)9(12,13)14/h2-3,8H
- InChI Key： MWQUXLHXNMFUQZ-UHFFFAOYSA-N
- SMILES： FC(C1C(C=O)=C(C#N)N=CC=1C(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 334
XLogP3: 1.9
Topological Polar Surface Area: 53.8

2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037236-250mg	2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde	1805477-21-7	95%	250mg	$999.60	2022-04-01
Alichem	A029037236-500mg	2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde	1805477-21-7	95%	500mg	$1,701.85	2022-04-01
Alichem	A029037236-1g	2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde	1805477-21-7	95%	1g	$2,895.00	2022-04-01

2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Related Literature

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Additional information on 2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

Recent Advances in the Study of 2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805477-21-7)

2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805477-21-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its cyano, difluoromethyl, and trifluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its reactivity, synthetic pathways, and biological activities, positioning it as a promising candidate for further research and development.

The synthesis of 2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. These approaches have enabled the efficient production of the compound with high yields and purity, facilitating its use in downstream applications. Notably, the presence of multiple fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical properties for drug design and agrochemical formulations.

In medicinal chemistry, this compound has been investigated as a key building block for the development of novel inhibitors targeting enzymes such as kinases and proteases. Its electron-withdrawing groups contribute to the modulation of electronic properties, thereby influencing the binding affinity and selectivity of the resulting inhibitors. Recent preclinical studies have demonstrated its potential in the treatment of inflammatory diseases and cancer, with several derivatives showing promising activity in vitro and in vivo.

In the agrochemical sector, 2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has been utilized in the synthesis of herbicides and fungicides. The compound's ability to disrupt essential biological pathways in pests and pathogens has been validated through field trials, highlighting its efficacy and environmental compatibility. Researchers are also exploring its use in sustainable agriculture, aiming to reduce the ecological footprint of crop protection agents.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic routes, the exploration of new biological targets, and the optimization of formulation strategies to enhance delivery and efficacy.

In conclusion, 2-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805477-21-7) represents a valuable chemical entity with broad applications in chemical biology and medicinal chemistry. Ongoing research efforts are expected to uncover additional functionalities and therapeutic benefits, solidifying its role in the advancement of science and technology.